cis-3-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid
Overview
Description
“Cis-3-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid” is a chiral compound . It is not chirally pure, meaning it contains a mixture of enantiomers . The compound has a molecular weight of 246.31 .
Molecular Structure Analysis
The IUPAC name for this compound is (1R,3S)-3-(4-ethylbenzoyl)cyclopentanecarboxylic acid . The InChI code is 1S/C15H18O3/c1-2-10-3-5-11(6-4-10)14(16)12-7-8-13(9-12)15(17)18/h3-6,12-13H,2,7-9H2,1H3,(H,17,18)/t12-,13+/m0/s1 . This information can be used to generate a 3D model of the molecule for further analysis.Physical and Chemical Properties Analysis
This compound is a white solid . The storage temperature is between 2 and 8 degrees Celsius .Scientific Research Applications
Palladium-Catalyzed Reactions
Cross-Coupling Reactions
Research highlights the effectiveness of palladium–tetraphosphine catalyzed cross-coupling of aryl bromides with arylboronic acids, demonstrating a significant influence of the ligand nature on the reaction efficiency. This methodology could be applicable for creating derivatives of "cis-3-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid," potentially enhancing its reactivity or altering its properties for specific applications (Feuerstein et al., 2001).
Analytical Techniques for Pyrethroid Metabolites
Solid-Phase Extraction and Gas Chromatography-Tandem Mass Spectrometry (GC-MS)
Methods have been developed for determining pyrethroid metabolites in human urine, involving solid-phase extraction followed by GC-MS. Such techniques could be adapted for the analysis and monitoring of metabolites or degradation products of "this compound" in biological or environmental samples, providing insights into its metabolism, stability, and potential impact (Arrebola et al., 1999).
Cycloalkane-Fused Dihydropyrimidinones
Synthesis and Enantiomer Separation
The preparation of cycloalkane-fused dihydropyrimidin-4(3H)-one enantiomers from racemic cis-2-amino-1-cyclopentane or cyclohexane-1-carboxylic acid showcases strategies for generating homochiral compounds. This process, including ring closures and the determination of absolute configurations, may offer a pathway for synthesizing enantiomerically pure versions of "this compound" or its derivatives, potentially useful in pharmaceutical applications (Szakonyi et al., 1998).
Safety and Hazards
Properties
IUPAC Name |
(1R,3S)-3-(4-ethylbenzoyl)cyclopentane-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18O3/c1-2-10-3-5-11(6-4-10)14(16)12-7-8-13(9-12)15(17)18/h3-6,12-13H,2,7-9H2,1H3,(H,17,18)/t12-,13+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSRSDDKMGNGPAJ-QWHCGFSZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)C2CCC(C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)C(=O)[C@H]2CC[C@H](C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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